Cas no 1048922-65-1 (methyl({5-(4-methylphenyl)furan-2-ylmethyl})amine)

• Product Name: methyl({5-(4-methylphenyl)furan-2-ylmethyl})amine
• CAS No: 1048922-65-1
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5830340
• PubChem ID: 43431580
• Update Time: 2025-08-05

methyl({5-(4-methylphenyl)furan-2-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({5-(4-methylphenyl)furan-2-ylmethyl})amine
• methyl({[5-(4-methylphenyl)furan-2-yl]methyl})amine
• EN300-1829760
• 1048922-65-1
• DTXSID701246115
• N-Methyl-5-(4-methylphenyl)-2-furanmethanamine

• Inchi： 1S/C13H15NO/c1-10-3-5-11(6-4-10)13-8-7-12(15-13)9-14-2/h3-8,14H,9H2,1-2H3
• InChI Key： DYOOYLZDWLIOAD-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1C=CC(C)=CC=1)CNC

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on methyl({5-(4-methylphenyl)furan-2-ylmethyl})amine

Introduction to Methyl({5-(4-methylphenyl)furan-2-ylmethyl})amine and Its Significance in Modern Chemical Research

Methyl({5-(4-methylphenyl)furan-2-ylmethyl})amine, a compound with the CAS number 1048922-65-1, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in various scientific domains. The molecular structure of Methyl({5-(4-methylphenyl)furan-2-ylmethyl})amine consists of a methylamine moiety linked to a furan ring substituted with a 4-methylphenyl group, making it a versatile scaffold for further chemical modifications and functionalization.

The importance of this compound cannot be overstated, especially in the context of drug discovery and development. Over the past decade, there has been a surge in research aimed at identifying novel bioactive molecules that can serve as leads for therapeutic agents. The unique structural features of Methyl({5-(4-methylphenyl)furan-2-ylmethyl})amine make it an attractive candidate for such investigations. Specifically, the presence of both aromatic and heterocyclic components in its structure suggests potential interactions with biological targets, which is a critical factor in the design of effective pharmaceuticals.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging techniques such as molecular docking and virtual screening, scientists have been able to identify promising candidates like Methyl({5-(4-methylphenyl)furan-2-ylmethyl})amine for further experimental validation. These computational approaches have significantly reduced the time and cost associated with traditional high-throughput screening methods, thereby accelerating the drug discovery process.

In addition to its potential as a pharmacological lead, Methyl({5-(4-methylphenyl)furan-2-ylmethyl})amine has also shown promise in materials science applications. The compound's ability to undergo various chemical reactions makes it a valuable intermediate in the synthesis of more complex molecules. For instance, its reactivity with other functional groups allows for the creation of polymers and coatings with tailored properties. This versatility underscores the compound's broad utility across multiple scientific disciplines.

The synthesis of Methyl({5-(4-methylphenyl)furan-2-ylmethyl})amine presents both challenges and opportunities for chemists. Traditional synthetic routes often require multiple steps and harsh reaction conditions, which can limit scalability and efficiency. However, recent innovations in synthetic methodologies have provided more streamlined approaches. For example, catalytic processes have been developed that enable the formation of key bonds under milder conditions, thereby improving yields and reducing waste.

The pharmacological potential of Methyl({5-(4-methylphenyl)furan-2-ylmethyl})amine has been explored in several preclinical studies. These investigations have highlighted its interaction with various biological targets, including enzymes and receptors involved in critical metabolic pathways. Notably, preliminary findings suggest that this compound may exhibit properties relevant to neurological disorders, cardiovascular diseases, and inflammation-related conditions. While these results are encouraging, further research is needed to fully elucidate its mechanism of action and therapeutic efficacy.

The role of natural product-inspired scaffolds in drug discovery cannot be overlooked when discussing Methyl({5-(4-methylphenyl)furan-2-ylmethyl})amine. Many successful drugs have been derived from natural compounds, which often serve as inspiration for designing synthetic analogs with enhanced bioactivity. The structural motif found in this compound bears similarities to certain natural products known for their pharmacological effects. By studying these natural derivatives, researchers can gain insights into how to optimize the properties of synthetic molecules like Methyl({5-(4-methylphenyl)furan-2-ylmethyl})amine.

The environmental impact of chemical synthesis is another important consideration when evaluating compounds like Methyl({5-(4-methylphenyl)furan-2-ylmethyl})amine. Sustainable chemistry principles emphasize the development of processes that minimize waste and reduce energy consumption. Fortunately, many modern synthetic strategies align with these goals by employing green chemistry practices. For instance, solvent-free reactions and biocatalysis are becoming increasingly popular as alternatives to traditional methods that rely on hazardous reagents.

The future prospects for Methyl({5-(4-methylphenyl)furan-2-ylmethyl})amine are bright, given its diverse applications and potential benefits. As research continues to uncover new uses for this compound, it is likely to play an increasingly significant role in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing its full potential as a therapeutic agent or advanced material.